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This guide provides an in-depth exploration of nonyl acrylate, a versatile acrylic monomer.
Tailored for researchers, scientists, and professionals in drug development, this document
delves into its fundamental chemical and physical properties, synthesis, polymerization
behavior, and its emerging applications in the biomedical field. The content is structured to
provide not only foundational knowledge but also practical insights into its handling,
characterization, and potential uses.

Core Molecular and Physical Properties

Nonyl acrylate, systematically named nonyl prop-2-enoate, is the ester of nonyl alcohol and
acrylic acid.[1] Its long alkyl chain imparts significant hydrophobicity, a key characteristic
influencing its physical properties and the behavior of its corresponding polymer.

Molecular Identity and Structure

The fundamental identifiers and structural formula for nonyl acrylate are summarized below.

e Chemical Formula: C12H2202[2]
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e Molecular Weight: 198.30 g/mol [1][2]
e CAS Number: 2664-55-3[2]

The structure of nonyl acrylate features a nine-carbon alkyl chain attached to an acrylate
functional group.

CCCCCCCcCcCCOoC(=0)Cc=C

Click to download full resolution via product page

Caption: 2D structure of nonyl acrylate.

Physicochemical Data

A comprehensive summary of the key physicochemical properties of nonyl acrylate is
presented in Table 1. This data is essential for its proper handling, storage, and application in
experimental settings.

Property Value Source
Molecular Formula C12H2202

Molecular Weight 198.30 g/mol

Appearance Liquid

Density 0.875 g/mL at 25 °C

Boiling Point 55 °C at 0.4 mm Hg

Melting Point -34 °C

Flash Point 193 °F

Refractive Index (n20/D) 1.437

Synthesis and Manufacturing
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The primary industrial method for synthesizing nonyl acrylate is through the direct
esterification of acrylic acid with nonyl alcohol.[3] This reaction is typically catalyzed by a strong
acid, such as sulfuric acid or p-toluenesulfonic acid, and involves the removal of water to drive
the equilibrium towards the product side.

[ Acrylic Acid Nonyl Acrylate
(CH2=CHCOOH) Acid Catalyst (C12H2202)
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/
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(CoH190H) (H20)

Click to download full resolution via product page

Caption: Synthesis of nonyl acrylate via esterification.

Alternative methods, though less common commercially, include the alcoholysis of methyl or
ethyl acrylate.[3]

Polymerization of Nonyl Acrylate

The vinyl group in nonyl acrylate is susceptible to polymerization, most commonly via free-
radical polymerization.[4] This process can be initiated using thermal initiators, such as
peroxides or azo compounds, or through photopolymerization. The polymerization process
consists of three main stages: initiation, propagation, and termination.[5]

Initiation
(Formation of free radicals)

:

Propagation
(Chain growth)

:

Termination
(Chain termination)
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Caption: Stages of free-radical polymerization.

The resulting polymer, poly(nonyl acrylate), is a hydrophobic, rubbery material at room
temperature, owing to its low glass transition temperature. The long nonyl side chains act as
internal plasticizers, providing flexibility to the polymer backbone.

Experimental Protocol: Free-Radical Solution
Polymerization of Nonyl Acrylate

This protocol describes a general procedure for the synthesis of poly(nonyl acrylate) in a
laboratory setting.

Materials:

» Nonyl acrylate (inhibitor removed)

» Toluene (or other suitable solvent)

o Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) (initiator)
o Nitrogen gas supply

» Round-bottom flask with a condenser

» Magnetic stirrer and heating mantle

e Methanol (for precipitation)

Procedure:

« Inhibitor Removal: Commercial nhonyl acrylate is typically supplied with an inhibitor to
prevent spontaneous polymerization. This can be removed by passing the monomer through
a column of basic alumina.

o Reaction Setup: A round-bottom flask is charged with nonyl acrylate and toluene. The flask
is equipped with a condenser and a magnetic stir bar.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body-img#nonyl-acrylate-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#nonyl-acrylate-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#nonyl-acrylate-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#nonyl-acrylate-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#nonyl-acrylate-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#nonyl-acrylate-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1596182/docs?utm_src=pdf-body#nonyl-acrylate-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Inert Atmosphere: The reaction mixture is purged with nitrogen for 15-20 minutes to remove
dissolved oxygen, which can inhibit free-radical polymerization.[6]

« Initiator Addition: The initiator (e.g., AIBN) is dissolved in a small amount of toluene and
added to the reaction flask.

» Polymerization: The reaction mixture is heated to a temperature appropriate for the chosen
initiator (e.g., 60-80 °C for AIBN) and stirred. The polymerization is allowed to proceed for a
specified time (e.g., 4-24 hours).

» Precipitation and Purification: After cooling to room temperature, the polymer is precipitated
by slowly adding the reaction mixture to a large excess of a non-solvent, such as methanol,
with vigorous stirring.

e Drying: The precipitated poly(nonyl acrylate) is collected by filtration and dried in a vacuum
oven until a constant weight is achieved.

Spectroscopic Characterization

Spectroscopic techniques are crucial for confirming the identity and purity of both the nonyl
acrylate monomer and its resulting polymer.

Infrared (IR) Spectroscopy

The IR spectrum of nonyl acrylate will exhibit characteristic peaks for the ester and vinyl
functional groups. Key absorptions include a strong C=0 stretching band around 1720-1740
cm~1, C-O stretching bands in the 1100-1300 cm~1 region, and peaks associated with the C=C
double bond.[7] Upon polymerization, the peaks corresponding to the vinyl group will
disappear, providing a clear indication of a successful reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for the structural elucidation of nonyl
acrylate and its polymer.[8]

e 1H NMR of Nonyl Acrylate: The spectrum will show characteristic signals for the vinyl
protons (typically in the range of 5.8-6.5 ppm), the protons on the carbon adjacent to the
ester oxygen (a triplet around 4.1 ppm), and the aliphatic protons of the nonyl chain.
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e 13C NMR of Nonyl Acrylate: The spectrum will display signals for the carbonyl carbon
(around 166 ppm), the vinyl carbons (in the 128-132 ppm range), the carbon of the O-CH:z
group (around 65 ppm), and the carbons of the nonyl chain.[9]

 NMR of Poly(nonyl acrylate): After polymerization, the sharp signals of the vinyl protons and
carbons will be replaced by broad signals corresponding to the polymer backbone.

Biomedical and Drug Development Applications

While research on nonyl acrylate itself in drug development is specific, the broader class of
polyacrylates is extensively studied for biomedical applications due to their biocompatibility and
tunable properties.[1][10] The hydrophobic nature of poly(nonyl acrylate) makes it a candidate
for specific applications where water resistance or interaction with hydrophobic moieties is
desired.

Drug Delivery Systems

Polyacrylate-based nanoparticles and nanogels are being investigated as carriers for both
hydrophilic and hydrophobic drugs.[11] The long alkyl chain of nonyl acrylate can be exploited
to create hydrophobic domains within a polymer matrix, which can be beneficial for
encapsulating and controlling the release of poorly water-soluble drugs. Poly(methacrylic acid)
and its derivatives are known to be pH-responsive, which can be utilized for targeted drug
release in specific environments, such as the acidic microenvironment of tumors.[12][13]

Transdermal Drug Delivery

The properties of polyacrylates are also being leveraged in the development of transdermal
drug delivery systems (TDDS).[14] These systems offer advantages such as avoiding the first-
pass metabolism of drugs. The hydrophobicity and adhesive properties of polymers containing
long-chain acrylates like nonyl acrylate could be beneficial in formulating patches for the
sustained release of drugs through the skin.

Medical Devices and Tissue Engineering

Acrylic-based polymers are used in a variety of medical devices.[5] Their biocompatibility and
mechanical properties are key advantages. In tissue engineering, acrylic hydrogels are
explored as scaffolds for cell growth due to their ability to absorb large amounts of water.[5]
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Safety and Handling

Nonyl acrylate is classified as harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[15] It is also very toxic to aquatic life.[15] Therefore,
appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical. Work should be conducted in a well-ventilated
area or a fume hood.

Conclusion

Nonyl acrylate is a valuable monomer for the synthesis of hydrophobic polymers with a range
of potential applications, particularly in the biomedical field. Its well-defined chemical and
physical properties, coupled with its straightforward polymerization, make it an attractive
building block for researchers developing new materials for drug delivery, medical devices, and
other advanced applications. A thorough understanding of its synthesis, characterization, and
safe handling is paramount for its effective utilization in a research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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